Cas no 54553-91-2 (Pyromellitic acid di(2-phenyl-2-imidazoline) salt)
54553-91-2 structure
Pyromellitic acid di(2-phenyl-2-imidazoline) salt
54553-91-2
C10H6O8.2[C9H10N2]
546.52804
56610
Pyromellitic acid di(2-phenyl-2-imidazoline) salt Properties
Names and Identifiers
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- Pyromellitic acid di(2-phenyl-2-imidazoline) salt
- Benzene-1,2,4,5-tetracarboxylic acid 4,5-dihydro-2-phenyl-1H-imidazole (1:2)
- B68
- 1,2,4,5-Benzenetetracarboxylic acid,compd. with 4,5-dihydro-2-phenyl-1H-imid
- 1,2,4,5-Benzenetetracarboxylic acid,compd. with 4,5-dihydro-2-phenyl-1H-imidazole (1:2)
- ACETOMER 55
- Benzol-1,2,4,5-tetracarbonsure,Verbindung mit 4,5-Dihydro-2-phenyl-1H-imidazol (1:2)
- Pyromellitic acid bis-(2-phenyl-2-imidazoline) salt
- +Expand
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- XSMMIZPIWZYHNL-UHFFFAOYSA-N
- 1S/C10H6O8.2C9H10N2/c11-7(12)3-1-4(8(13)14)6(10(17)18)2-5(3)9(15)16;2*1-2-4-8(5-3-1)9-10-6-7-11-9/h1-2H,(H,11,12)(H,13,14)(H,15,16)(H,17,18);2*1-5H,6-7H2,(H,10,11)
- C1C=CC(C2NCCN=2)=CC=1.C1C=CC(C2NCCN=2)=CC=1.OC(C1=CC(C(=O)O)=C(C(=O)O)C=C1C(=O)O)=O
Computed Properties
- 546.17500
Experimental Properties
- 2.08100
- 197.98000
Pyromellitic acid di(2-phenyl-2-imidazoline) salt Related Literature
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1. 1,7-Electrocyclisation of non-stabilised α,β∶γ,δ-unsaturated azomethine ylidesAndrea Arany,David Bendell,Paul W. Groundwater,Ian Garnett,Miklós Nyerges J. Chem. Soc. Perkin Trans. 1 1999 2605
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2. Synthesis of homorhamnojirimycins and related trihydroxypipecolic acid derivatives via divergent bicyclic amino lactone intermediates: Inhibition of naringinase (L-rhamnosidase) and dTDP-rhamnose biosynthesisJohn P. Shilvock,Joseph R. Wheatley,Robert J. Nash,Alison A. Watson,Rhodri C. Griffiths,Terry D. Butters,Mathias Müller,David J. Watkin,David A. Winkler,George W. J. Fleet J. Chem. Soc. Perkin Trans. 1 1999 2735
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Muhammed Anwar,Jonathan H. Bailey,Laura C. Dickinson,Hermia J. Edwards,Rajesh Goswami,Mark G. Moloney Org. Biomol. Chem. 2003 1 2364
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4. Manganese(II) and iron(III) complexes of the tridentate ligands bis(benzimidazol-2-ylmethyl)-amine (L1) and -methylamine (L2). Crystal structures of [MnL1(CH3CO2)2], [FeL2Cl3], and [Fe2L1 2(μ-O){μ-(CH3)3CCO2}2][ClO4]2Harry Adams,Neil A. Bailey,Jonathan D. Crane,David E. Fenton,Jean-Marc Latour,John M. Williams 2(μ-O){μ-(CH3)3CCO2}2][ClO4]2. Harry Adams Neil A. Bailey Jonathan D. Crane David E. Fenton Jean-Marc Latour John M. Williams J. Chem. Soc. Dalton Trans. 1990 1727
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John E. Moses,Jack E. Baldwin,Sébastien Brückner,Serena J. Eade,Robert M. Adlington Org. Biomol. Chem. 2003 1 3670
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6. Asymmetric synthesis of β-haloaryl β-amino acid derivativesSteven D. Bull,Stephen G. Davies,Santiago Delgado-Ballester,Peter M. Kelly,Luke J. Kotchie,Massimo Gianotti,Mario Laderas,Andrew D. Smith J. Chem. Soc. Perkin Trans. 1 2001 3112
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Patrick Bonnick,John Muldoon Energy Environ. Sci. 2022 15 1840
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Mark E. Bunnage,Stephen G. Davies,Paul M. Roberts,Andrew D. Smith,Jonathan M. Withey Org. Biomol. Chem. 2004 2 2763
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Maisara Abdul-Kadir,Lyall R. Hanton,Christopher J. Sumby Dalton Trans. 2012 41 4497
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Jonathan Clayden,Yann J. Y. Foricher,Madeleine Helliwell,Paul Johnson,David Mitjans,Victoria Vinader Org. Biomol. Chem. 2006 4 444
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